Cas no 22601-63-4 (Bacitracin F (~75%))

• Product Name: Bacitracin F (~75%)
• CAS No: 22601-63-4
• MF: C₆₆H₉₈N₁₆O₁₇S
• MW: 1419.6463341713
• CID: 268081
• PubChem ID: 3082210
• Update Time: 2025-05-19

Bacitracin F (~75%) Chemical and Physical Properties

Names and Identifiers

• Bacitracin F (8CI,9CI)
• LogP
• Bacitracin-F
• UNII-W7FFC6JWF9
• 22601-63-4
• 5-[[1-[[3-(2-amino-2-oxoethyl)-18-(3-aminopropyl)-12-benzyl-15-butan-2-yl-6-(carboxymethyl)-9-(1H-imidazol-5-ylmethyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclopentacos-21-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[4-methyl-2-[[2-(2-methylbutanoyl)-1,3-thiazole-4-carbonyl]amino]pentanoyl]amino]-5-oxopentanoic acid
• W7FFC6JWF9
• Bacitracin F (~75per cent)
• 5-[[1-[[3-(2-amino-2-oxoethyl)-18-(3-aminopropyl)-12-benzyl-15-butan-2-yl-6-(carboxymethyl)-9-(1H-imidazol-5-ylmethyl)-2, 5, 8, 11, 14, 17, 20-heptaoxo-1, 4, 7, 10, 13, 16, 19-heptazacyclopentacos-21-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-[[4-methyl-2-[[2-(2-methylbutanoyl)-1, 3-thiazole-4-carbonyl]amino]pentanoyl]amino]-5-oxopentanoic acid
• Bacitracin F
• Bacitracin F (~75%)

• Inchi： 1S/C66H98N16O17S/c1-9-35(6)52(82-58(92)42(22-23-50(84)85)73-59(93)43(26-34(4)5)75-63(97)48-32-100-66(80-48)54(88)37(8)11-3)64(98)74-40-20-15-16-25-70-55(89)46(29-49(68)83)77-62(96)47(30-51(86)87)78-61(95)45(28-39-31-69-33-71-39)76-60(94)44(27-38-18-13-12-14-19-38)79-65(99)53(36(7)10-2)81-57(91)41(21-17-24-67)72-56(40)90/h12-14,18-19,31-37,40-47,52-53H,9-11,15-17,20-30,67H2,1-8H3,(H2,68,83)(H,69,71)(H,70,89)(H,72,90)(H,73,93)(H,74,98)(H,75,97)(H,76,94)(H,77,96)(H,78,95)(H,79,99)(H,81,91)(H,82,92)(H,84,85)(H,86,87)
• InChI Key： FCLQHQCOKGKLHR-UHFFFAOYSA-N
• SMILES： S1C(C(C(C)CC)=O)=NC(=C1)C(NC(C(NC(CCC(=O)O)C(NC(C(NC1C(NC(C(NC(C(NC(C(NC(C(NC(CC(=O)O)C(NC(CC(N)=O)C(NCCCC1)=O)=O)=O)CC1=CN=CN1)=O)CC1C=CC=CC=1)=O)C(C)CC)=O)CCCN)=O)=O)C(C)CC)=O)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 1418.701656
• Monoisotopic Mass: 1418.701656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 100
• Rotatable Bond Count: 31
• Complexity: 2830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 551
• XLogP3: -0.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Refractive Index: 1.607
• PSA: 550.69000
• LogP: 4.70000
• Vapor Pressure: No date available

Bacitracin F (~75%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Bacitracin F (~75%)

Comprehensive Overview of Bacitracin F (~75%) (CAS No. 22601-63-4): Properties, Applications, and Industry Insights

Bacitracin F (~75%) (CAS No. 22601-63-4) is a specialized variant of the well-known polypeptide antibiotic, Bacitracin. This compound has garnered significant attention in pharmaceutical and biomedical research due to its unique properties and efficacy against Gram-positive bacteria. With a purity of approximately 75%, Bacitracin F is often utilized in formulations where a balanced combination of potency and safety is required. Its molecular structure and mechanism of action make it a valuable tool in combating bacterial infections, particularly in topical applications.

The growing demand for antibiotic alternatives and antimicrobial agents has placed Bacitracin F (~75%) in the spotlight. Researchers and clinicians are increasingly exploring its potential in addressing antibiotic resistance, a pressing global health concern. Unlike broad-spectrum antibiotics, Bacitracin F targets specific bacterial cell wall synthesis pathways, reducing the risk of disrupting beneficial microbiota. This specificity aligns with the rising trend of precision medicine and personalized healthcare.

In the pharmaceutical industry, Bacitracin F (~75%) is frequently incorporated into topical ointments, wound care products, and veterinary medicines. Its ability to inhibit bacterial growth while minimizing systemic absorption makes it ideal for localized treatments. Recent studies have also investigated its role in combination therapies, where it enhances the efficacy of other antimicrobial agents. This approach is particularly relevant in the context of multi-drug resistant infections, a topic dominating medical discussions.

From a biochemical perspective, Bacitracin F (~75%) operates by interfering with the dephosphorylation of the lipid carrier responsible for peptidoglycan assembly in bacterial cell walls. This mechanism is distinct from other antibiotics, making it a subject of interest for drug development and biochemical research. The compound’s stability and solubility profile further contribute to its versatility in formulation development, catering to both aqueous and non-aqueous systems.

Quality control and standardization are critical when working with Bacitracin F (~75%). Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry are employed to ensure batch consistency and purity. Regulatory bodies, including the FDA and EMA, have established guidelines for its use in medicinal products, emphasizing the importance of rigorous testing and documentation.

The market for Bacitracin F (~75%) is influenced by several factors, including the increasing prevalence of skin infections, surgical site infections, and animal health concerns. Consumers and healthcare providers alike are searching for reliable, evidence-based solutions, driving the demand for well-characterized compounds like Bacitracin F. Additionally, the rise of e-commerce platforms has made it easier for researchers and manufacturers to access high-quality batches of this compound.

Environmental and safety considerations also play a role in the application of Bacitracin F (~75%). While it is generally regarded as safe for topical use, proper handling and disposal protocols must be followed to minimize ecological impact. The compound’s biodegradability and potential effects on microbial ecosystems are areas of ongoing research, reflecting the broader industry shift toward sustainable pharmaceuticals.

In summary, Bacitracin F (~75%) (CAS No. 22601-63-4) represents a critical component in the fight against bacterial infections. Its unique properties, combined with its relevance to contemporary healthcare challenges, underscore its importance in both research and clinical settings. As the scientific community continues to explore its full potential, Bacitracin F remains a cornerstone of modern antimicrobial strategies.